1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 1-fluoro-3-(3-methylanilino)propan-2-ol
• InChI: InChI=1S/C10H14FNO/c1-8-3-2-4-9(5-8)12-7-10(13)6-11/h2-5,10,12-13H,6-7H2,1H3
• InChI Key: CGWXZYMGRCKRQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCC(CF)O

Description

1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol is a fluorinated secondary alcohol with a 3-methylphenylamino substituent. Its molecular formula is C₁₀H₁₃FNO, with an average molecular weight of 183.22 g/mol. The compound features a propan-2-ol backbone fluorinated at position 1 and substituted at position 3 with a 3-methylphenylamino group. This structure confers unique physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, which influence its pharmacokinetic and pharmacodynamic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol typically involves the reaction of 3-methylphenylamine with a fluorinated epoxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as a Lewis acid. The reaction mixture is heated to a specific temperature to facilitate the formation of the desired product.

Industrial Production Methods

On an industrial scale, the production of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reaction time, thereby optimizing the production process.

Chemical Reactions Analysis

Types of Reactions

1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: The fluorine atom can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or ammonia (NH3).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The pathways involved in its mechanism of action can include signal transduction, metabolic processes, and cellular responses.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogs of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol, highlighting substituent variations and bioactivities:

Compound Name	Substituent at Position 3	Molecular Weight (g/mol)	Key Bioactivity/Application	Reference
1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol	3-Methylphenylamino	183.22	N/A (Structural focus)	—
THK5117	Quinolin-6-yloxy with methylaminophenyl	341.3	Tau PET tracer; MAO-B affinity (~300 nM)
THK5351	Pyridin-3-ylquinolin-6-yloxy	337.3	Tau PET tracer; MAO-B off-target binding
1-Fluoro-3-[(2-methyl-3-butyn-2-yl)amino]-2-propanol	2-Methylbutyn-2-ylamino	159.20	N/A (Structural focus)
(1R,2S)-1-Fluoro-1-phenylpropan-2-ol derivatives	Phenyl/phenylethylamino	~250–300	Chiral synthons for bioactive molecules
1-((3-Aminophenyl)amino)-3-phenoxypropan-2-ol	3-Aminophenylamino + phenoxy	254.28	Potential intermediate for drug synthesis

Key Research Findings

Role of the Propan-2-ol Backbone :
The propan-2-ol moiety is critical for hydrogen bonding with enzymes such as protein phosphatase 2A (PP2A) and β-secretase (BACE1) . Analogs with this group exhibit dual activity: PP2A activation (EC₅₀: 199–7761 nM) and BACE1 inhibition (IC₅₀: 98.6–9553 nM) .

Impact of Fluorine and Substituents: Fluorination at position 1 enhances metabolic stability and blood-brain barrier penetration, as seen in THK5117 and THK5351 (tau imaging agents) .

Off-Target Binding to Monoamine Oxidase (MAO): THK5117 shows moderate MAO-B affinity (~300 nM), while THK5351 and T807 exhibit stronger MAO-A/B interactions, limiting their specificity as PET tracers . The 3-methylphenylamino group may reduce MAO binding compared to electron-rich aromatic substituents, but empirical data are needed for confirmation.

Chiral Derivatives : Enantiomeric forms of 1-fluoro-propan-2-ol derivatives (e.g., (1R,2S)-1-fluoro-1-phenylpropan-2-ol) demonstrate stereospecific interactions with enzymes, emphasizing the importance of chirality in drug design .

Biological Activity

1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol is a compound of interest in medicinal chemistry due to its unique structural features and biological activities. This article explores its biological activity, interactions with biological systems, and potential therapeutic applications.

Chemical Structure and Properties

1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol is characterized by:

• A fluorinated aromatic ring
• An amino group (-NH2)
• A hydroxyl group (-OH)

The presence of the fluorine atom enhances the compound's lipophilicity and metabolic stability , which are critical for its biological activity and therapeutic potential .

The primary biological activity of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol is associated with its interaction with β-adrenergic receptors . Research indicates that this compound selectively stimulates these receptors, leading to various physiological effects, including:

• Increased heart rate
• Enhanced metabolic processes
• Anti-inflammatory effects

These properties suggest potential applications in treating cardiovascular and metabolic diseases .

Biological Activity Summary

Biological Activity	Description
β-Adrenergic Receptor Agonism	Stimulates β-receptors, affecting heart rate and metabolism.
Anti-inflammatory Properties	May reduce inflammation, beneficial for cardiovascular health.
Antioxidant Activity	Exhibits properties that help mitigate oxidative stress.

1. Interaction Studies

Studies have focused on the binding affinity of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol to β-adrenergic receptors using radiolabeled ligands. These studies reveal that the compound has a significant efficacy compared to other known agonists, indicating its potential as a therapeutic agent .

2. Pharmacokinetics and Toxicology

Research into the pharmacokinetics of this compound shows that its lipophilic nature allows for better absorption across biological membranes, enhancing its bioavailability. Toxicological assessments are ongoing to evaluate its safety profile in various experimental models .

3. Comparative Studies

Comparative studies with structurally similar compounds have highlighted the unique advantages of 1-Fluoro-3-[(3-methylphenyl)amino]propan-2-ol:

Compound Name	Structural Feature	Unique Properties
(3S)-3-Amino-3-(2-chloro-4-methylphenyl)propan-1-OL	Chlorine instead of Fluorine	Different lipophilicity
(3S)-3-Amino-3-(2-bromo-4-methylphenyl)propan-1-OL	Bromine instead of Fluorine	Varying reactivity
(3S)-3-Amino-3-(2-iodo-4-methylphenyl)propan-1-OL	Iodine instead of Fluorine	Enhanced reactivity due to larger halogen size

These comparisons emphasize how the fluorine atom's presence contributes to improved biological activity compared to its halogen-substituted analogs .